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Methyl (11R)-11-hydroxy-9,12-

octadecadienoate

Cat. No.: B15548341

Get Quote

Executive Summary
11-Hydroxy-9(Z),12(Z)-octadecadienoic acid (11-HODE) is a bis-allylic oxidation product of

linoleic acid (LA).[1][2][3] Unlike the widely studied conjugated isomers (9-HODE and 13-

HODE), 11-HODE retains the 1,4-pentadiene structure of the parent fatty acid.

The stereochemical distinction between (11R)-HODE and (11S)-HODE is critical for source

identification:

(11R)-HODE is the specific enzymatic signature of Manganese-Lipoxygenases (Mn-LOX)

found in phytopathogenic fungi.

(11S)-HODE is rare in nature, primarily observed in specific mutant enzyme studies or as a

minor component of non-stereospecific mammalian Cytochrome P450 (CYP) oxidation.

Key Differentiator: 11-HODE is chemically labile. In acidic biological microenvironments, it

rearranges into the stable, bioactive PPAR
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agonists 9-HODE and 13-HODE.[4] Therefore, 11-HODE serves primarily as a transient
metabolic precursor and a pathway-specific biomarker rather than a stable terminal effector.

Chemical & Biosynthetic Distinction
The biological impact of 11-HODE isomers is dictated by their origin. While mammalian

systems produce 11-HODE via CYP enzymes (often racemically or with low enantiomeric

excess), fungal systems produce (11R)-HODE with high stereospecificity.

Biosynthetic Pathways
Feature (11R)-HODE (11S)-HODE

Primary Enzymatic Source

Fungal Mn-LOX (e.g.,

Gaeumannomyces graminis,

Fusarium oxysporum)

Mutant LOX (e.g., F.

oxysporum S348F mutant) or

minor CYP product

Mammalian Source
CYP3A4 / CYP1A2 (Produces

11-HODE, often ~60% R-form)

CYP3A4 / CYP1A2 (Minor

component of racemic mixture)

Precursor Linoleic Acid (18:2 n-6) Linoleic Acid (18:2 n-6)

Intermediate

(11R)-

Hydroperoxyoctadecadienoic

acid (11R-HpODE)

(11S)-

Hydroperoxyoctadecadienoic

acid (11S-HpODE)

Chemical Structure
Bis-allylic (non-conjugated

diene)

Bis-allylic (non-conjugated

diene)

Pathway Visualization
The following diagram illustrates the divergence between the stable mammalian LOX products

(9/13-HODE) and the labile 11-HODE pathway.
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Caption: Biosynthetic divergence of HODE isomers. Note the central role of Mn-LOX in

generating 11R-HODE and the inevitable rearrangement of 11-HODEs to 9/13-HODEs under

stress conditions.

Biological Activity & Mechanism
Unlike 9-HODE and 13-HODE, which are stable ligands for GPR132 and PPAR

respectively, 11-HODE functions primarily as a pro-oxidant marker and a metabolic
intermediate.

A. Mammalian Physiology: The CYP3A4 Connection
In humans, 11-HODE is not a primary signaling molecule but a specific marker of Cytochrome

P450 3A4 (CYP3A4) activity.

Induction Marker: 11-HODE production is upregulated >10-fold by Dexamethasone (a potent

CYP3A4 inducer).[5]

Mechanism: CYP3A4 abstracts the bis-allylic hydrogen at C11. Unlike LOX enzymes which

guide the radical to C9 or C13, CYP3A4 allows oxygen rebound at C11, trapping the

kinetically favored but thermodynamically unstable bis-allylic alcohol.

Activity: 11-HODE itself does not strongly bind PPAR
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. However, its intracellular rearrangement (catalyzed by acidic pH in lysosomes or
inflammation) yields 9- and 13-HODEs, which do activate these pathways. Thus, 11-HODE
acts as a "reservoir" for bioactive oxylipins.

B. Fungal Pathogenicity: The (11R) Signature
In fungi like Gaeumannomyces graminis (Take-all disease in wheat), (11R)-HODE is the

product of a specialized Manganese-Lipoxygenase.

Function: It is a precursor to specific fungal di-hydroxy fatty acids (DiHODEs) involved in

sporulation and developmental signaling.

Stereoselectivity: The Mn-LOX active site strictly enforces the (11R) configuration. The (11S)

isomer is virtually absent in wild-type fungal physiology, making (11R)-HODE a potential

biomarker for fungal infection in plants.

Comparative Activity Matrix

Biological Target (11R)-HODE (11S)-HODE
9/13-HODE

(Reference)

PPAR

Activation

Negligible (Direct) /

High (Indirect via

rearrangement)

Negligible High (Agonist)

GPR132 Activation Low Low High (9-HODE)

CYP3A4 Biomarker
Yes (Major CYP

product)

Yes (Minor CYP

product)
No (LOX derived)

Fungal Virulence
High (Mn-LOX

product)
None (Mutant only) Variable

Stability (pH 7.4) Moderate Moderate High

Stability (pH 5.0)
Unstable

(Rearranges)

Unstable

(Rearranges)
Stable

Experimental Protocols
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Due to the instability of the bis-allylic structure, standard lipidomics protocols used for 9/13-

HODE will degrade 11-HODE. The following protocols ensure artifact-free analysis.

Protocol A: Stabilization and Extraction
Objective: Prevent acid-catalyzed rearrangement of 11-HODE to 9/13-HODE during sample

prep.

Critical Step: Avoid all acidic solvents (e.g., acetic acid, formic acid) typically used in lipid

extractions.

Sample Collection: Collect plasma/media in tubes containing BHT (Butylated

hydroxytoluene) to stop auto-oxidation.

Lysis/Homogenization: Perform at neutral pH (7.4) using PBS. Do not use acid.

Extraction: Use a modified Folch method or neutral Solid Phase Extraction (SPE).

Solvent: Chloroform:Methanol (2:1) or Ethyl Acetate.

Wash: Wash with pH 7.4 phosphate buffer, NOT water/acid.

Derivatization (Optional but Recommended): Hydrogenate the double bonds immediately if

only the carbon skeleton is needed, or convert to a PFB-ester for GC-MS to lock the

structure.

Protocol B: Chiral LC-MS/MS Quantification
Objective: Separate (11R) from (11S) and distinguish them from 9/13 isomers.

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo Altis).
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Parameter Setting

Column
Chiralpak IA or OD-H (Cellulose-based chiral

stationary phase)

Mobile Phase
Hexane : Isopropanol (98:2) (Normal Phase) -

Crucial for isomer separation

Flow Rate 0.5 - 1.0 mL/min

Ionization ESI Negative Mode (or APCI)

MRM Transition
m/z 295.2

171.1 (Specific fragment for 11-OH cleavage)

Interference Check

Monitor m/z 295

195 (9-HODE) and 295

179 (13-HODE) to ensure separation.

Data Interpretation Warning: If you detect high levels of 9-HODE and 13-HODE but zero 11-

HODE in a CYP-induced sample, your extraction was likely too acidic, causing 11-HODE to

rearrange.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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